![molecular formula C7H21NSi2 B155166 Bis(trimethylsilyl)methylamine CAS No. 134340-00-4](/img/structure/B155166.png)
Bis(trimethylsilyl)methylamine
Overview
Description
Bis(trimethylsilyl)methylamine, also known as BTMMA, is a silyl amine compound that is widely used in organic synthesis and in the development of new materials. It is a colorless liquid with a boiling point of 52°C and a melting point of -30°C. BTMMA is a versatile reagent that has been used in a variety of synthetic reactions, including the synthesis of complex molecules, the formation of metal complexes, and the production of polymers.
Scientific Research Applications
Synthesis of Nitrogen Heterocycles and Alpha-Nitrogen Carbanions Bis(trimethylsilyl)methylamine has been shown to be a source of various N-bis(trimethylsilyl)methylamino derivatives. These derivatives exhibit significant synthetic versatility, particularly in the chemistry of imines. The cleavage of Si-C bonds or abstraction of the methine proton enables the formation of α-nitrogen carbanions under mild conditions. This feature is particularly useful in β-lactam chemistry, introducing new synthetic methodologies in this field (Picard, 2000).
Reagent for N-Protecting Group and Synthesis of Derivatives BSMA serves as a reagent in the preparation of N-bis(trimethylsilyl)methyl amines, imines, and as a synthetic equivalent of N-methyl, N-(trimethylsilyl)methyl carbanion. It's also used as an N-protecting group in various synthetic processes. The physical data and solubility properties of BSMA make it a versatile reagent in organic synthesis (Wee & Zhang, 2009).
Application in Alumination of Terminal Alkynes BSMA has been employed in the alumination of terminal alkynes. Its use as a catalyst in this process enables metalation at room temperature with minimal catalyst loading, thereby providing an efficient and mild method for producing mixed dimethylalkynylaluminum reagents (Zhou, Lecourt, & Micouin, 2009).
Use in Gas-Liquid Chromatography In gas-liquid chromatography, bis(trimethylsilyl)acetamide, closely related to BSMA, has been used for silylating lipolysates. This process allows for direct injection of the pyridine solution containing the sample and silylating agent onto the chromatography column (Tallent & Kleiman, 1968).
Synthesis of Organometallic Compounds BSMA is integral in the synthesis of various organometallic compounds, including those that incorporate elements like germanium, silicon, and phosphorus. These compounds have applications in materials science and catalysis (Ossig et al., 1997).
Electrolyte Additives in Lithium-Ion Batteries Derivatives of BSMA, such as bis(trimethylsilyl) 2-fluoromalonate compounds, have been used as additives in lithium-ion battery electrolytes. These additives have shown to improve capacity retention and prevent the formation of thick solid electrolyte interphase (SEI) films on electrode surfaces (Lyu et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(trimethylsilyl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H21NSi2/c1-9(2,3)7(8)10(4,5)6/h7H,8H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTSDKFPTCHQXCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C(N)[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H21NSi2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80451218 | |
Record name | Bis(trimethylsilyl)methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
134340-00-4 | |
Record name | Bis(trimethylsilyl)methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(trimethylsilyl)methylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.